Cas no 648888-83-9 (5-Thiazolecarboxylic acid,4-(hydroxymethyl)-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 5-Thiazolecarboxylic acid,4-(hydroxymethyl)-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 648888-83-9
• MF: C₁₂H₈F₃NO₃S
• MW: 303.257032394409
• CID: 413478
• Update Time: 2024-01-29

5-Thiazolecarboxylic acid,4-(hydroxymethyl)-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid,4-(hydroxymethyl)-2-[4-(trifluoromethyl)phenyl]-
• 5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H8F3NO3S/c13-12(14,15)7-3-1-6(2-4-7)10-16-8(5-17)9(20-10)11(18)19/h1-4,17H,5H2,(H,18,19)
• InChI Key： SMFNULKKJXZXRG-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(CO)N=C1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 303.01774

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±55.0 °C(Predicted)
• PSA: 70.42
• pka: 2.23±0.10(Predicted)